Cas no 2228517-74-4 (2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine
• CAS No: 2228517-74-4
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5791468
• PubChem ID: 165850782
• Update Time: 2025-11-02

2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1767418
• 2-[1-(2-fluoro-5-methylphenyl)cyclobutyl]ethan-1-amine
• 2228517-74-4
• 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine

• Inchi： 1S/C13H18FN/c1-10-3-4-12(14)11(9-10)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： NCOSOECXXBBKGH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine (CAS No. 2228517-74-4)

The compound 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine (CAS No. 2228517-74-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a cyclobutyl ring, a fluoro substituent, and an amine functional group, making it a subject of interest in pharmaceutical and materials science research. This compound's distinct properties have garnered attention for potential applications in drug discovery and advanced material synthesis.

In recent years, the demand for novel fluorinated compounds has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in how the 2-fluoro-5-methylphenyl moiety influences the compound's reactivity and binding affinity. The presence of a cyclobutyl ring adds rigidity to the structure, which is often desirable in the design of bioactive molecules. These characteristics align with current trends in small-molecule drug development and precision medicine, where tailored chemical entities are crucial for targeting specific biological pathways.

The synthesis of 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include cyclobutane ring formation, fluorination, and amine protection/deprotection. Advanced techniques such as HPLC purification and NMR characterization are essential to ensure high purity and confirm the molecular structure. This level of detail is critical for researchers who frequently search for synthetic protocols or analytical methods related to similar compounds.

From a pharmacological perspective, the amine group in 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine suggests potential interactions with biological targets, such as enzymes or receptors. The fluoro substituent can modulate electronic properties and improve metabolic stability, a feature highly valued in CNS drug candidates and kinase inhibitors. These attributes make the compound a promising scaffold for further optimization in medicinal chemistry projects.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize fluorinated compounds like 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine. Topics such as catalyst efficiency, solvent reduction, and waste minimization are frequently discussed in academic and industrial settings. This aligns with broader environmental concerns and regulatory pressures to develop eco-friendly synthetic routes.

For those searching for CAS No. 2228517-74-4 or related terms, it's important to note that this compound is often referenced in patent literature and academic journals. Its potential applications span neurological disorders, inflammatory diseases, and even material science innovations. The growing interest in structure-activity relationships (SAR) further underscores its relevance in modern research.

In summary, 2-1-(2-fluoro-5-methylphenyl)cyclobutylethan-1-amine represents a fascinating intersection of organic synthesis, drug discovery, and sustainable chemistry. Its structural complexity and functional versatility make it a valuable subject for ongoing scientific exploration. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs and advancing material technologies.